Cas no 129527-09-9 (1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one)

• Product Name: 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one
• CAS No: 129527-09-9
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 5716066
• PubChem ID: 15035985
• Update Time: 2025-06-11

1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 129527-09-9
• EN300-1276664
• SCHEMBL9417188
• 1-(3,5-dichloro-4-hydroxyphenyl)butan-1-one
• AKOS019824147
• 1-Butanone, 1-(3,5-dichloro-4-hydroxyphenyl)-
• 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one

• Inchi： 1S/C10H10Cl2O2/c1-2-3-9(13)6-4-7(11)10(14)8(12)5-6/h4-5,14H,2-3H2,1H3
• InChI Key： ZBQYIWIVTXAGCM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(CCC)=O)Cl)O

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Melting Point: 96-97 °C
• Boiling Point: 357.5±42.0 °C(Predicted)
• pka: 5.16±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one

Recent Advances in the Study of 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one (CAS: 129527-09-9)

1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one (CAS: 129527-09-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of enzyme inhibition and therapeutic agent design. This research brief synthesizes the latest findings related to this compound, highlighting its structural properties, biological activities, and potential therapeutic uses.

The compound's unique structure, characterized by a butanone backbone substituted with dichloro and hydroxyl groups, has been the focus of several investigations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of tyrosine kinases, which are critical targets in cancer therapy. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms and inhibitory effects of 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one on specific kinase isoforms.

Further research has explored the compound's role in modulating inflammatory pathways. A recent preprint on bioRxiv reported that 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one exhibits potent anti-inflammatory effects in murine models of rheumatoid arthritis. The study attributed these effects to the compound's ability to suppress NF-κB signaling, a key pathway in inflammatory responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, the synthetic pathways for 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one have been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis method using green chemistry principles. This advancement addresses previous challenges related to yield and purity, facilitating further research and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A collaborative study between academic and industry researchers, published in Drug Delivery and Translational Research, is currently investigating lipid-based nanocarriers to enhance the compound's bioavailability and target specificity.

In conclusion, 1-(3,5-Dichloro-4-hydroxyphenyl)butan-1-one (CAS: 129527-09-9) represents a promising scaffold for drug development, with demonstrated activities in kinase inhibition and inflammation modulation. Continued research into its mechanism of action, synthetic optimization, and delivery strategies will be crucial for realizing its full therapeutic potential. The compound's versatility and efficacy make it a valuable subject for ongoing investigation in chemical biology and pharmaceutical sciences.